Cas no 13472-81-6 (3,5-dibromo-1H-pyridin-2-one)

3,5-dibromo-1H-pyridin-2-one structure

Product Name:3,5-dibromo-1H-pyridin-2-one

CAS No:13472-81-6

MF:C₅H₃Br₂NO

MW:252.891419649124

MDL:MFCD00023472

CID:49281

PubChem ID:642826

Update Time:2025-04-18

3,5-dibromo-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

- 3,5-Dibromo-2-hydroxypyridine
- 3,5-Dibromo-2-pyridinol
- 2-Hydroxy-3,5-Di Bromo Pyridine
- 3,5-DIBROMO-2(1H)-PYRIDINONE
- 3,5-dibromo-1H-pyridin-2-one
- 3,5-Dibromo-2-pyridone
- AURORA KA-374
- 3,5-DIBROMOPYRIDIN-2-OL
- 3,5-DibroMopyridine-2-ol
- 3,5-Dibromo-2(1H)-pyridone
- 3,5-dibroMopyridin-2(1H)-one
- AKOS BBS-00001372
- 3,5-Dibromo-2-pyridinol,98%
- MDL： MFCD00023472
- Inchi： 1S/C5H3Br2NO/c6-3-1-4(7)5(9)8-2-3/h1-2H,(H,8,9)
- InChI Key： XIFRODWVHSZAMM-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CNC1=O)Br
- BRN： 119389

Computed Properties

Exact Mass: 250.85800
Monoisotopic Mass: 250.858
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.1A^2
Surface Charge: 0
Tautomer Count: 2
XLogP3: 1.5

Experimental Properties

Color/Form: Light yellow or brown odorless solid
Density: 2.293
Melting Point: 207.0 to 212.0 deg-C
Boiling Point: 305.4℃ at 760 mmHg
Flash Point: 129.4°C
Refractive Index: 1.672
PSA: 33.12000
LogP: 2.31220
Solubility: Insoluble

3,5-dibromo-1H-pyridin-2-one Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305
P351
P338,P302
P352,P321,P405,P501A
Hazardous Material transportation number：2811
Hazard Category Code： R22;R36/37/38
Safety Instruction： S37/39-S26
Hazardous Material Identification：
Safety Term：S26;S36;S45
Risk Phrases：R22; R36/37/38
Storage Condition：Inert atmosphere,Room Temperature(BD82406)

3,5-dibromo-1H-pyridin-2-one Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,5-dibromo-1H-pyridin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	093191-1g	3,5-Dibromo-2-hydroxypyridine	13472-81-6	95%	1g	￡10.00	2022-03-01
Fluorochem	093191-5g	3,5-Dibromo-2-hydroxypyridine	13472-81-6	95%	5g	￡28.00	2022-03-01
Fluorochem	093191-10g	3,5-Dibromo-2-hydroxypyridine	13472-81-6	95%	10g	￡50.00	2022-03-01
Fluorochem	093191-25g	3,5-Dibromo-2-hydroxypyridine	13472-81-6	95%	25g	￡99.00	2022-03-01
Chemenu	CM120893-10g	3,5-Dibromo-2-hydroxypyridine	13472-81-6	95%	10g	$68	2022-06-13
Chemenu	CM120893-25g	3,5-Dibromo-2-hydroxypyridine	13472-81-6	95%	25g	$106	2023-02-18
Chemenu	CM120893-100g	3,5-Dibromo-2-hydroxypyridine	13472-81-6	95%	100g	$441	2022-06-13
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R011002-1g	3,5-dibromo-1H-pyridin-2-one	13472-81-6	98%	1g	￥29	2024-05-26
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R011002-25g	3,5-dibromo-1H-pyridin-2-one	13472-81-6	98%	25g	￥320	2024-05-26
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R011002-5g	3,5-dibromo-1H-pyridin-2-one	13472-81-6	98%	5g	￥65	2024-05-26

3,5-dibromo-1H-pyridin-2-one Production Method

3,5-dibromo-1H-pyridin-2-one Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:13472-81-6)3,5-Dibromo-2-Hydroxy Pyridine

Order Number:LE076

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:37

Price ($):discuss personally

Email:18501500038@163.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

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